3-Cyclopropoxy-N1,N2-dimethylphthalamide

• Molecular Formula: C13H16N2O3
• Molecular Weight: 248.28 g/mol
• IUPAC Name: 3-cyclopropyloxy-1-N,2-N-dimethylbenzene-1,2-dicarboxamide
• InChI: InChI=1S/C13H16N2O3/c1-14-12(16)9-4-3-5-10(18-8-6-7-8)11(9)13(17)15-2/h3-5,8H,6-7H2,1-2H3,(H,14,16)(H,15,17)
• InChI Key: QXZLWEOIAGFDHX-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(C(=CC=C1)OC2CC2)C(=O)NC

Description

3-Cyclopropoxy-N1,N2-dimethylphthalamide is a phthalamide derivative characterized by a cyclopropoxy substituent at the 3-position of the phthalic acid backbone and dimethylamide groups at the N1 and N2 positions. The cyclopropoxy group introduces steric strain and lipophilicity, while the dimethylamide substituents may enhance polarity and solubility compared to simpler analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropoxy-N1,N2-dimethylphthalamide typically involves the reaction of phthalic anhydride with cyclopropylamine and dimethylamine. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The general steps are as follows:

Formation of Phthalamide Intermediate: Phthalic anhydride reacts with cyclopropylamine to form the phthalamide intermediate.

Methylation: The intermediate is then treated with dimethylamine to introduce the two methyl groups on the nitrogen atoms.

Industrial Production Methods

In an industrial setting, the production of 3-Cyclopropoxy-N1,N2-dimethylphthalamide may involve large-scale reactors and optimized reaction conditions to maximize yield and purity. The use of catalysts and solvents may be employed to enhance the reaction efficiency and control the reaction rate.

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-N1,N2-dimethylphthalamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The cyclopropoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidizing Agents: Common oxidizing agents such as potassium permanganate (KMnO4) or hydrogen peroxide (H2O2) can be used.

Reducing Agents: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.

Substitution Reagents: Various nucleophiles can be used for substitution reactions, depending on the desired product.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may produce amines or alcohols.

Scientific Research Applications

3-Cyclopropoxy-N1,N2-dimethylphthalamide has several scientific research applications, including:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate.

Industry: It is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-N1,N2-dimethylphthalamide involves its interaction with specific molecular targets and pathways. The compound may act by binding to receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Structural and Functional Analogues

The closest structural analog referenced in the evidence is 3-chloro-N-phenyl-phthalimide (Fig. 1, ), a monomer used in polyimide synthesis. Below is a detailed comparison based on substituent effects and inferred properties:

Table 1: Key Comparisons Between 3-Cyclopropoxy-N1,N2-dimethylphthalamide and 3-Chloro-N-phenyl-phthalimide

Property	3-Cyclopropoxy-N1,N2-dimethylphthalamide	3-Chloro-N-phenyl-phthalimide
Substituent at Position 3	Cyclopropoxy (strained ether)	Chloro (electron-withdrawing, reactive group)
N-Substituents	N1,N2-dimethylamide (polar, hydrogen-bonding)	Phenyl (aromatic, hydrophobic)
Molecular Weight	Likely higher (cyclopropane + dimethylamide)	Lower (Cl and phenyl groups)
Reactivity	Ether group less reactive; stable under basic conditions	Chloro acts as a leaving group for nucleophilic substitution
Solubility	Enhanced in polar solvents (due to dimethylamide)	Limited solubility in polar solvents (hydrophobic phenyl)
Thermal Stability	Potential instability due to cyclopropane ring strain	High thermal stability (used in polyimide synthesis)
Applications	Hypothesized use in polyamides or drug delivery	Monomer for high-performance polyimides

Research Findings and Hypotheses

Reactivity and Synthesis :

• The chloro substituent in 3-chloro-N-phenyl-phthalimide facilitates polymerization via substitution reactions, critical for polyimide production . In contrast, the cyclopropoxy group in the target compound may limit reactivity but improve stability in acidic environments.
• The dimethylamide groups in 3-Cyclopropoxy-N1,N2-dimethylphthalamide could enable hydrogen bonding, enhancing compatibility with polar polymers or biological systems.

Physicochemical Properties: The cyclopropoxy group’s strain may reduce thermal stability compared to the chloro analog, impacting high-temperature applications.

Potential Applications: While 3-chloro-N-phenyl-phthalimide is well-documented in polyimide synthesis , the target compound’s cyclopropoxy and dimethylamide groups suggest niche uses in flexible polyamides or drug delivery systems where controlled release is desired.